N-[3-(1H-imidazol-1-yl)propyl]-3,5-dinitro-2-pyridinamine

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-3,5-dinitropyridin-2-amine
• InChI: InChI=1S/C11H12N6O4/c18-16(19)9-6-10(17(20)21)11(14-7-9)13-2-1-4-15-5-3-12-8-15/h3,5-8H,1-2,4H2,(H,13,14)
• InChI Key: HEIOKZRPDNKOML-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)CCCNC2=C(C=C(C=N2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C11H12N6O4
• Molecular Weight: 292.25 g/mol

Description

N-[3-(1H-imidazol-1-yl)propyl]-3,5-dinitro-2-pyridinamine, also known as CL-316,243, is a chemical compound that belongs to the class of β3-adrenergic receptor agonists. It is widely used in scientific research to study the physiological and biochemical effects of β3-adrenergic receptor activation.

Mechanism of Action

N-[3-(1H-imidazol-1-yl)propyl]-3,5-dinitro-2-pyridinamine acts as a selective agonist of the β3-adrenergic receptor. Activation of this receptor leads to the activation of adenylate cyclase and the subsequent increase in cyclic AMP (cAMP) levels. This in turn leads to the activation of protein kinase A (PKA) and the subsequent phosphorylation of a number of downstream targets. The net effect of this signaling pathway is the activation of thermogenesis, energy expenditure, and lipid metabolism.
Biochemical and Physiological Effects:
N-[3-(1H-imidazol-1-yl)propyl]-3,5-dinitro-2-pyridinamine has been shown to have a number of biochemical and physiological effects. It has been shown to increase energy expenditure, decrease body weight, and improve insulin sensitivity. It has also been shown to increase the expression of genes involved in thermogenesis and lipid metabolism. In addition, N-[3-(1H-imidazol-1-yl)propyl]-3,5-dinitro-2-pyridinamine has been shown to have a beneficial effect on glucose metabolism and lipid profile.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(1H-imidazol-1-yl)propyl]-3,5-dinitro-2-pyridinamine in lab experiments is its selectivity for the β3-adrenergic receptor. This allows researchers to study the specific effects of β3-adrenergic receptor activation without the confounding effects of activation of other adrenergic receptors. One of the main limitations of using N-[3-(1H-imidazol-1-yl)propyl]-3,5-dinitro-2-pyridinamine in lab experiments is its relatively short half-life, which limits its usefulness in long-term studies.

Future Directions

There are a number of future directions for research on N-[3-(1H-imidazol-1-yl)propyl]-3,5-dinitro-2-pyridinamine. One area of research is the development of more potent and selective β3-adrenergic receptor agonists. Another area of research is the identification of downstream targets of β3-adrenergic receptor activation. Finally, there is a need for more studies on the long-term effects of β3-adrenergic receptor activation, particularly in relation to metabolic disorders.

Synthesis Methods

N-[3-(1H-imidazol-1-yl)propyl]-3,5-dinitro-2-pyridinamine can be synthesized using a multi-step synthetic route. The first step involves the preparation of 3,5-dinitro-2-pyridinamine by reacting 2-chloro-5-nitropyridine with hydroxylamine hydrochloride. The second step involves the preparation of 3-(1H-imidazol-1-yl)propylamine by reacting 1H-imidazole with 3-chloropropylamine hydrochloride. The final step involves the condensation of 3,5-dinitro-2-pyridinamine and 3-(1H-imidazol-1-yl)propylamine in the presence of triethylamine to yield N-[3-(1H-imidazol-1-yl)propyl]-3,5-dinitro-2-pyridinamine.

Scientific Research Applications

N-[3-(1H-imidazol-1-yl)propyl]-3,5-dinitro-2-pyridinamine is widely used in scientific research to study the physiological and biochemical effects of β3-adrenergic receptor activation. It has been shown to have a number of therapeutic applications, including the treatment of obesity, diabetes, and metabolic disorders. It has also been used in studies of thermogenesis, energy expenditure, and lipid metabolism.